Cas no 851950-36-2 (ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-chlorophenyl)-5-[(3,4-diethoxybenzoyl)amino]-3,4-dihydro-4-oxo-, ethyl ester
- AKOS024590292
- ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- F0641-0432
- ethyl 3-(4-chlorophenyl)-5-[(3,4-diethoxybenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
- 851950-36-2
- AB00670458-01
-
- Inchi: 1S/C26H24ClN3O6S/c1-4-34-19-12-7-15(13-20(19)35-5-2)23(31)28-24-21-18(14-37-24)22(26(33)36-6-3)29-30(25(21)32)17-10-8-16(27)9-11-17/h7-14H,4-6H2,1-3H3,(H,28,31)
- InChI Key: IPGWHJDSNZBVHR-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)=NN(C2=CC=C(Cl)C=C2)C(=O)C2=C(NC(=O)C3=CC=C(OCC)C(OCC)=C3)SC=C12
Computed Properties
- Exact Mass: 541.1074344g/mol
- Monoisotopic Mass: 541.1074344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 10
- Complexity: 867
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 135Ų
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0641-0432-2μmol |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-5μmol |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-10μmol |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-20μmol |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-1mg |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-2mg |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-3mg |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-4mg |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-5mg |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0432-10mg |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851950-36-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
Introduction to Ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-36-2)
Ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-36-2) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thienopyridazine class of heterocyclic molecules, which are known for their diverse pharmacological properties and applications in drug discovery.
The molecular structure of Ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a thieno[3,4-d]pyridazine core provides a rigid scaffold that can interact with biological targets in a specific manner. Additionally, the 4-chlorophenyl and 3,4-diethoxybenzamido substituents introduce regions of electronic diversity, which can influence the compound's binding affinity and selectivity towards potential therapeutic targets.
In recent years, there has been a growing interest in thienopyridazine derivatives as scaffolds for developing novel pharmaceutical agents. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, studies have indicated that thienopyridazine-based molecules can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in Ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate may contribute to its potential efficacy in these areas.
The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the thieno[3,4-d]pyridazine core typically involves cyclization reactions between appropriately substituted thiophene derivatives and pyridazine precursors. The subsequent functionalization with the 4-chlorophenyl and 3,4-diethoxybenzamido groups further refines the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired regioselectivity and stereoselectivity.
The pharmacological evaluation of Ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has revealed several interesting findings. In vitro assays have demonstrated its ability to interact with enzymes and receptors involved in inflammatory processes. Specifically, preliminary data suggest that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, its interaction with other therapeutic targets such as kinases and transcription factors has been explored in detail.
The potential application of this compound in treating inflammatory diseases is particularly noteworthy. Chronic inflammation is associated with a wide range of pathological conditions, including arthritis and autoimmune disorders. By modulating inflammatory pathways, Ethyl 3-(ethyl) 5-(chlorophenyl) 6-(diethoxybenzamido) 7-methylthieno[2',1':5',6']pyrazinodiazepine oxime hydrochloride may offer a novel therapeutic approach to managing these conditions.
In conclusion, Ethyl 3-(ethyl) 5-(chlorophenyl) 6-(diethoxybenzamido) 7-methylthieno[2',1':5',6']pyrazinodiazepine oxime hydrochloride (CAS No. 851950-36-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the discovery of new treatments for various diseases.
851950-36-2 (ethyl 3-(4-chlorophenyl)-5-(3,4-diethoxybenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)